Cas no 955711-14-5 (4-methoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide
• CAS No: 955711-14-5
• MF: C₂₁H₂₀N₂O₄S₂
• MW: 428.524502754211
• CID: 6263382
• PubChem ID: 16944099
• Update Time: 2025-09-26

4-methoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide
• F2417-0427
• 4-methoxy-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzene-1-sulfonamide
• 4-methoxy-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzenesulfonamide
• 955711-14-5
• AKOS024647452
• 4-methoxy-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzenesulfonamide

• Inchi： 1S/C21H20N2O4S2/c1-27-18-6-8-19(9-7-18)29(25,26)22-17-5-4-15-10-11-23(14-16(15)13-17)21(24)20-3-2-12-28-20/h2-9,12-13,22H,10-11,14H2,1H3
• InChI Key： SKODPHYKZHYGRV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1C=CC2=C(C=1)CN(C(C1=CC=CS1)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 428.08644947g/mol
• Monoisotopic Mass: 428.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 112Ų

Additional information on 4-methoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 955711-14-5 and Product Name: 4-methoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide

The compound with the CAS number 955711-14-5 and the product name 4-methoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity of this molecule, featuring a combination of aromatic and heterocyclic rings, makes it a promising candidate for further investigation in various therapeutic areas.

One of the most striking features of this compound is its 4-methoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide moiety. The presence of a thiophene ring appended to a tetrahydroisoquinoline scaffold suggests that this molecule may exhibit unique pharmacological properties. Thiophene derivatives are well-known for their biological activity, often serving as key structural components in drugs targeting neurological disorders, cardiovascular diseases, and cancer. The tetrahydroisoquinoline core is another important pharmacophore that has been extensively studied for its potential in modulating various biological pathways.

Recent research has highlighted the importance of tetrahydroisoquinoline derivatives in the development of novel therapeutic agents. These compounds have shown promise in preclinical studies as inhibitors of enzymes involved in neurotransmitter synthesis and metabolism. The addition of a sulfonamide group at the benzene ring further enhances the potential bioactivity of this molecule. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements in 4-methoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide makes it an intriguing candidate for further exploration.

The thiophene-2-carbonyl group in the molecule is particularly noteworthy. This moiety can serve as a handle for further chemical modifications, allowing researchers to tailor the pharmacological properties of the compound. For instance, thiophene derivatives can be modified to enhance their solubility or to improve their binding affinity to target proteins. Additionally, the 4-methoxy substituent may play a role in modulating the electronic properties of the molecule, influencing its interaction with biological targets.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drug discovery. Multitargeted drugs are designed to interact with multiple biological targets simultaneously, which can lead to more effective and less toxic therapeutic agents. The structural features of 4-methoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide suggest that it may have the potential to interact with several key enzymes and receptors involved in disease pathways.

One area where this compound shows particular promise is in the treatment of neurological disorders. Tetrahydroisoquinoline derivatives have been studied for their potential role in modulating neurotransmitter systems such as dopamine and serotonin. Given the importance of these neurotransmitters in conditions like depression, anxiety disorders, and Parkinson's disease, compounds like 4-methoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide could offer new therapeutic avenues.

Another potential application is in oncology. Recent studies have demonstrated that certain tetrahydroisoquinoline derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The sulfonamide group may also contribute to its anticancer activity by enhancing its ability to interact with target proteins involved in tumor growth and progression.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The complex architecture of 4-methoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide required careful planning and execution to ensure high yield and purity. Advanced synthetic techniques were employed to construct the tetrahydroisoquinoline core and to introduce the various substituents at specific positions on the molecule.

Once synthesized, the compound was subjected to rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provided detailed information about its molecular structure and confirmed its identity as 4-methoxy-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylenzene-benzene sulfonamide.

In vitro studies were conducted to evaluate the bioactivity of this compound. Initial results indicate that it exhibits promising activity against several target enzymes relevant to neurological disorders and cancer. These findings are encouraging and warrant further investigation into its potential as a lead compound for drug development.

The next step in this research will be to conduct preclinical studies to assess the safety and efficacy of this compound in animal models. These studies will provide valuable insights into its pharmacokinetic properties and will help determine whether it is suitable for further development into a clinical candidate.

In conclusion, 955711–14–5 is an intriguing compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological disorders and cancer. The combination of modern synthetic techniques with advanced biochemical assays has positioned this molecule as a promising lead for future therapeutic agents.